1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H32FN3O/c23-20-7-3-5-18(15-20)16-24-13-8-21(9-14-24)26-12-4-6-19(17-26)22(27)25-10-1-2-11-25/h3,5,7,15,19,21H,1-2,4,6,8-14,16-17H2
• InChI Key: JHDOJOWPRTYAIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)CC4=CC(=CC=C4)F
• Molecular Formula: C22H32FN3O
• Molecular Weight: 373.5 g/mol

Description

1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, also known as FUBPBD, is a synthetic compound that belongs to the class of piperidine-based designer drugs. This compound has gained significant attention in the scientific community due to its potential applications in research, particularly in the field of neuroscience.

Mechanism of Action

1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine acts as a μ-opioid receptor agonist by binding to the receptor and activating downstream signaling pathways. This activation leads to the release of endogenous opioids, such as enkephalins and endorphins, which are responsible for the analgesic and rewarding effects of opioids. 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine also acts as a κ-opioid receptor agonist, but the exact mechanism of action is not fully understood.
Biochemical and Physiological Effects:
1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been shown to produce potent analgesic effects in animal models, indicating its potential as a pain management drug. It has also been found to produce rewarding effects, which may make it useful in addiction research. 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been shown to have a long duration of action, which may make it useful in the development of long-acting opioid drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is its high potency and selectivity for the μ-opioid receptor, which makes it useful in studying the role of this receptor in pain, reward, and addiction. However, one limitation of 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is its limited solubility in water, which may make it difficult to use in certain experiments. Additionally, the long duration of action of 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine may make it difficult to study the acute effects of opioids.

Future Directions

There are several future directions for research on 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. One direction is the development of long-acting opioid drugs based on the structure of 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. Another direction is the study of the κ-opioid receptor agonist effects of 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine and its potential role in stress and anxiety. Additionally, further research is needed to fully understand the mechanism of action of 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine and its potential applications in pain, reward, and addiction research.
Conclusion:
In conclusion, 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in neuroscience research. It acts as a potent and selective agonist at the μ-opioid receptor and has been shown to produce potent analgesic and rewarding effects. 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 3-fluorobenzyl chloride, which is then reacted with 1,4'-bipiperidine to form 1-(3-fluorobenzyl)-1,4'-bipiperidine. This intermediate is then reacted with pyrrolidine-1-carboxylic acid to give the final product, 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine.

Scientific Research Applications

1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been extensively studied for its potential applications in neuroscience research. It has been shown to act as a potent and selective agonist at the μ-opioid receptor, which is involved in the modulation of pain, reward, and addiction. 1'-(3-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been found to have high affinity for the κ-opioid receptor, which is involved in the regulation of stress and anxiety.